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Compound of Interest

Compound Name:
Disodium

(ethoxycarbonyl)phosphonate

Cat. No.: B110785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical and physical

properties, analytical methodologies, and potential biological relevance of Disodium
(ethoxycarbonyl)phosphonate, identified by CAS number 72305-00-1. This compound is

notably recognized as Foscarnet Sodium EP Impurity A, a reference standard used in the

quality control of Foscarnet Sodium, an antiviral medication.[1][2] This guide is intended to be a

valuable resource for professionals in research and drug development who are working with or

have an interest in this compound.

Chemical and Physical Properties
Disodium (ethoxycarbonyl)phosphonate is an organophosphorus compound characterized

by an ethoxycarbonyl group attached to a phosphonate moiety. The disodium salt form

suggests its preparation or isolation in a basic medium. While specific experimentally

determined physical properties such as melting and boiling points are not readily available in

the public domain, some key chemical identifiers and computed properties have been

compiled.

Table 1: Chemical Identification of CAS 72305-00-1
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Identifier Value

CAS Number 72305-00-1

Chemical Name Disodium (ethoxycarbonyl)phosphonate[3][4]

Synonyms

Foscarnet Sodium EP Impurity A[1][2],

(ethoxycarbonyl)phosphonic acid, sodium salt

(1:2)[5], Phosphinecarboxylic acid, 1,1-

dihydroxy-, ethyl ester, 1-oxide, sodium salt

(1:2)[4]

Molecular Formula C₃H₅Na₂O₅P[2]

Molecular Weight 198.02 g/mol [1][2]

Appearance White to Off-White Solid

Table 2: Physical Properties of Disodium (ethoxycarbonyl)phosphonate

Property Value Notes

Melting Point Data not available

Boiling Point Data not available

Solubility
Expected to be soluble in

water.

Phosphonates are generally

highly water-soluble.[6]

Appearance Neat[4]

Synthesis and Manufacturing
A specific, detailed experimental protocol for the synthesis of Disodium
(ethoxycarbonyl)phosphonate is not widely published. However, general methodologies for

the synthesis of phosphonates and their esters are well-established in organic chemistry and

can provide a basis for its preparation.

General Synthesis Strategies for Phosphonate Esters:
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The synthesis of phosphonate esters can be achieved through several routes, with the

Michaelis-Arbuzov reaction being a classic and widely used method.[7] This reaction typically

involves the reaction of a trialkyl phosphite with an alkyl halide.

An alternative approach involves the condensation of alcohols with methyl phosphonates,

followed by selective demethylation.[8] This method is noted for its generality and relative

insensitivity to steric hindrance.

For the synthesis of phosphonic acids from their dialkyl esters, two common methods are acidic

hydrolysis (e.g., using concentrated HCl) or a two-step process involving bromotrimethylsilane

followed by methanolysis.[9] The resulting phosphonic acid can then be converted to its

disodium salt by treatment with a sodium base.

A potential synthetic pathway to Disodium (ethoxycarbonyl)phosphonate could involve the

reaction of triethyl phosphite with ethyl chloroformate, followed by selective hydrolysis and salt

formation.

Experimental Protocols: Analytical Methodology
As Foscarnet Sodium EP Impurity A, a standardized analytical method for the detection and

quantification of Disodium (ethoxycarbonyl)phosphonate is crucial. A high-performance

liquid chromatography (HPLC) method has been described for the analysis of foscarnet sodium

and its impurities, including Impurity A.

High-Performance Liquid Chromatography (HPLC) for the Determination of Foscarnet Sodium

Impurity A

This method is designed for the quality control of Foscarnet Sodium, ensuring the levels of

impurities are within acceptable limits.

Instrumentation:

High-Performance Liquid Chromatograph

UV Detector
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Chromatographic Column: Zishengtang PAK C18 column (250 mm x 4.6 mm, 5 µm) or

equivalent

Reagents:

Anhydrous sodium sulfate

Glacial acetic acid

Sodium pyrophosphate solution (0.1 mol/L)

Anhydrous sodium acetate

Tetrahexylammonium hydrogen sulfate

Methanol

Water (HPLC grade)

Procedure:

Mobile Phase Preparation:

Solution A: Dissolve 1.42 g of anhydrous sodium sulfate in 1000 mL of water. Add 3 mL of

glacial acetic acid and 6 mL of 0.1 mol/L sodium pyrophosphate solution.

Solution B: Dissolve 1.42 g of anhydrous sodium sulfate and 4.2 g of anhydrous sodium

acetate in 1000 mL of water. Add 6 mL of 0.1 mol/L sodium pyrophosphate solution.

Final Mobile Phase: Mix Solution A and Solution B in a 70:30 ratio. To 1000 mL of this

mixture, add 0.25 g of tetrahexylammonium hydrogen sulfate and 100 mL of methanol. Mix

thoroughly. The final pH should be approximately 4.4.

Sample Solution Preparation:

Weigh a sample of Foscarnet Sodium to be tested.

Wet the sample with glacial acetic acid.
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Add the mobile phase to dissolve the sample completely.

Control Solution Preparation:

Dilute the sample solution with the mobile phase to a known concentration.

Chromatographic Conditions:

Flow rate: 1.0 mL/min

Detection: UV spectrophotometer (wavelength not specified in the source, but requires

optimization for the analyte)

Diagram of the Analytical Workflow:

Caption: Workflow for the HPLC analysis of Foscarnet Sodium Impurity A.

Biological Activity and Signaling Pathways
There is a notable lack of specific data in publicly accessible literature regarding the biological

activity, mechanism of action, or associated signaling pathways of Disodium
(ethoxycarbonyl)phosphonate. Its primary characterization is as a process-related impurity in

the synthesis of Foscarnet Sodium.

However, the broader class of phosphonates is known for a variety of biological effects, largely

stemming from their structural similarity to phosphates. This allows them to act as phosphate

analogues, potentially interacting with enzymes and receptors that recognize phosphate-

containing substrates.

General Role of Phosphonates as Phosphate Analogues:

The key difference between a phosphonate and a phosphate is the substitution of a P-O-C

bond with a more stable P-C bond. This makes phosphonates resistant to enzymatic

hydrolysis, a property that is exploited in the design of therapeutic agents. For example, some

phosphonate-containing compounds can act as competitive inhibitors of enzymes that process

phosphate esters.
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Certain organophosphorus compounds have been shown to induce cellular stress and can

impact signaling pathways such as the Mitogen-Activated Protein Kinase (MAPK) pathway,

which is involved in cellular processes like apoptosis, inflammation, and oxidative stress.

However, it is crucial to note that this is a general observation for some organophosphorus

compounds and has not been specifically demonstrated for Disodium
(ethoxycarbonyl)phosphonate.

Diagram of Phosphonates as Phosphate Analogues:

Caption: General mechanism of phosphonates as phosphate analogues.

Suppliers
Disodium (ethoxycarbonyl)phosphonate (CAS 72305-00-1) is available from a number of

chemical suppliers, primarily as a reference standard for analytical purposes.

Table 3: Selected Suppliers of CAS 72305-00-1

Supplier Product Name

Simson Pharma Limited Foscarnet Sodium EP Impurity A[1]

Pharmaffiliates Foscarnet Sodium - Impurity A[2]

Clinivex Foscarnet Sodium EP Impurity A[5]

CymitQuimica Disodium (ethoxycarbonyl)phosphonate

LookChem disodium (ethoxycarbonyl)phosphonate

Conclusion
Disodium (ethoxycarbonyl)phosphonate (CAS 72305-00-1) is a key analytical standard in

the pharmaceutical industry, particularly for the quality control of Foscarnet Sodium. While its

chemical identity is well-defined, comprehensive data on its physical properties and specific

synthesis protocols are limited in the public domain. Furthermore, its biological activity and

toxicological profile have not been extensively studied, and its role appears to be confined to

that of a manufacturing impurity. The information and methodologies presented in this guide
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provide a foundational resource for researchers and professionals, highlighting both what is

known and where further investigation may be warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Foscarnet Sodium EP Impurity A | CAS No- 72305-00-1 | Simson Pharma Limited
[simsonpharma.com]

2. pharmaffiliates.com [pharmaffiliates.com]

3. Disodium (ethoxycarbonyl)phosphonate | C3H5Na2O5P | CID 73185 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. cymitquimica.com [cymitquimica.com]

5. theclinivex.com [theclinivex.com]

6. Phosphonate - Wikipedia [en.wikipedia.org]

7. Phosphonate synthesis by substitution or phosphonylation [organic-chemistry.org]

8. US5359115A - Methods for the synthesis of phosphonate esters - Google Patents
[patents.google.com]

9. d-nb.info [d-nb.info]

To cite this document: BenchChem. [In-Depth Technical Guide: Disodium
(ethoxycarbonyl)phosphonate (CAS 72305-00-1)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b110785#cas-number-72305-00-1-
properties-and-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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